1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine
• InChI: InChI=1S/C9H15N3O/c1-10-6-8-11-9(12-13-8)7-4-2-3-5-7/h7,10H,2-6H2,1H3
• InChI Key: VVIZCXOQKQOCMG-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=NO1)C2CCCC2

Description

1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine is an organic compound with a unique structure that includes a cyclopentyl group and an oxadiazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine typically involves the formation of the oxadiazole ring followed by the introduction of the cyclopentyl group and the N-methylmethanamine moiety. The specific synthetic routes and reaction conditions can vary, but common methods include cyclization reactions and nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of advanced catalytic systems and controlled reaction environments to facilitate the formation of the desired product.

Chemical Reactions Analysis

Types of Reactions

1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions can lead to a variety of substituted derivatives.

Scientific Research Applications

1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biological targets.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
• N-[1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)ethyl]prop-2-yn-1-amine

Uniqueness

1-(3-cyclopentyl-1,2,4-oxadiazol-5-yl)-N-methylmethanamine is unique due to its specific structural features, including the presence of the cyclopentyl group and the N-methylmethanamine moiety. These structural elements contribute to its distinct chemical and biological properties, setting it apart from similar compounds.